
Application Note: Quantification of
Trifloxystrobin using a Validated HPLC-MS/MS

Method

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trifloxystrobin
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Introduction
Trifloxystrobin is a broad-spectrum fungicide widely used in agriculture to protect crops from

various fungal diseases. Its persistence in the environment and potential presence in food

products necessitate sensitive and reliable analytical methods for its quantification to ensure

consumer safety and regulatory compliance.[1][2] This application note details a robust High-

Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method for

the determination of trifloxystrobin in various matrices. The method utilizes a QuEChERS

(Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation protocol, which is

known for its efficiency in extracting pesticides from complex food samples.[3][4]

Experimental Protocol
Materials and Reagents

Trifloxystrobin analytical standard (purity >97%)

Acetonitrile (HPLC grade)

Water (HPLC grade)
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Formic acid (LC-MS grade)

Anhydrous Magnesium Sulfate (MgSO₄)

Sodium Chloride (NaCl)

Primary Secondary Amine (PSA) sorbent

C18 sorbent

Syringe filters (0.22 µm)

Sample Preparation (QuEChERS Method)
Homogenization: Weigh 5.00 g of the homogenized sample (e.g., wheat grain, tomato) into a

50 mL centrifuge tube.[3]

Extraction: Add 5 mL of water and 10 mL of acetonitrile containing 1-2% (v/v) acetic acid or

0.1-0.2% (v/v) formic acid.[3]

Shaking: Vortex the mixture vigorously for 10 minutes.[3]

Salting Out: Add 3 g of anhydrous MgSO₄ and 2 g of NaCl, and shake vigorously for another

10 minutes.[3]

Centrifugation: Centrifuge the sample at 8000 rpm for 5 minutes.[3]

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer 1.5 mL of the upper

acetonitrile layer to a 2 mL centrifuge tube containing 150 mg of anhydrous MgSO₄ and 100

mg of C18 sorbent (PSA can also be used to remove organic acids and sugars).[3]

Final Centrifugation: Vortex the d-SPE tube and centrifuge at 8000 rpm for 3 minutes.[3]

Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for

HPLC-MS/MS analysis.[3]

HPLC-MS/MS Instrumentation and Conditions
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A triple-quadrupole tandem mass spectrometer coupled with a high-performance liquid

chromatography system is used for the analysis.[3]

Table 1: HPLC Parameters

Parameter Value

Column
ACQUITY UPLC BEH C18 (100 mm × 2.1 mm,

1.7 µm) or equivalent[3]

Mobile Phase A 0.2% (v/v) Formic acid in water[3]

Mobile Phase B Acetonitrile[3]

Flow Rate 0.30 mL/min[3]

Injection Volume 2 µL[3]

Column Temperature 40 °C[3]

Gradient Elution

A 6-minute gradient program can be applied as

follows: 0–1.5 min, 90% A; 1.5–3.5 min, 50% A;

3.5–4.0 min, 10% A; 4.0–5.0 min, 10% A; 5.0–

5.5 min, 90% A; 5.5–6.0 min, 90% A.[3]

Table 2: Mass Spectrometry Parameters
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Parameter Value

Ionization Mode Positive Electrospray Ionization (ESI+)[3]

Scan Mode Multiple Reaction Monitoring (MRM)[3][5]

Capillary Voltage 2.5 kV[3]

Source Temperature 400 °C[3]

Desolvation Gas Flow 800 L/h[3]

Precursor Ion (m/z) 409.1[6]

Product Ions (m/z) 186.0, 206.0[6]

Collision Energy
Optimization is required, typically in the range of

15-30 eV.[7]

Data Presentation
The quantitative data for trifloxystrobin should be summarized for clear comparison.

Table 3: Quantitative and Validation Data Summary

Parameter Result Reference

Retention Time (min) ~2.5 - 3.2 [2][8]

Linearity (r²) > 0.99 [9]

Limit of Detection (LOD) 0.0005 - 2 µg/kg [2][4]

Limit of Quantification (LOQ) 0.001 - 7 µg/kg [2][4]

Average Recovery (%) 71.7 - 116.4 [2]

Relative Standard Deviation

(RSD) (%)
< 20 [2][4]

Experimental Workflow Diagram
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Figure 1. HPLC-MS/MS Workflow for Trifloxystrobin Quantification
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Caption: Figure 1. HPLC-MS/MS Workflow for Trifloxystrobin Quantification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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